Cas no 25073-25-0 ((2E)-2-Pentene-1,4-diol)

• Product Name: (2E)-2-Pentene-1,4-diol
• CAS No: 25073-25-0
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD32757783
• CID: 1420839
• PubChem ID: 11788269
• Update Time: 2025-05-22

(2E)-2-Pentene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-Pentene-1,4-diol, (2E)-
• trans-2-pentene-1,4-diol
• (+/-)-pent-2t-ene-1,4-diol
• (E)-pent-2-en-1,4-diol
• 2(E)-pentene-1,4-diol
• 2-pentene-1,4-diol
• E-2-Pentene-1,4-diol
• pent-2t-ene-1,4-diol
• 25073-25-0
• SCHEMBL3279659
• (2E)-pent-2-ene-1,4-diol
• (2E)-2-Pentene-1,4-diol
• EN300-33325784
• (e)-methylbut-2-ene-1,4-diol

• MDL： MFCD32757783
• Inchi： 1S/C5H10O2/c1-5(7)3-2-4-6/h2-3,5-7H,4H2,1H3/b3-2+
• InChI Key： OOYLEFZKWGZRRS-NSCUHMNNSA-N
• SMILES： OC(C)/C=C/CO

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.08430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2E)-2-Pentene-1,4-diol

Recent Advances in the Study of (2E)-2-Pentene-1,4-diol (CAS: 25073-25-0) in Chemical Biology and Pharmaceutical Research

(2E)-2-Pentene-1,4-diol (CAS: 25073-25-0) is a key intermediate in the synthesis of various bioactive compounds and has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its conjugated diene and hydroxyl functionalities, serves as a versatile building block for the development of novel therapeutics and chemical probes. Recent studies have explored its potential in drug discovery, particularly in the context of anti-inflammatory and anticancer agents, owing to its unique structural features that enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2E)-2-Pentene-1,4-diol as a precursor for synthesizing small-molecule inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The researchers utilized a modular synthetic approach, leveraging the compound's diol moiety to introduce pharmacophoric groups that enhanced binding affinity and selectivity. The resulting derivatives exhibited potent anti-inflammatory activity in vitro and in vivo, with minimal off-target effects, highlighting the compound's potential in designing next-generation COX-2 inhibitors.

In the realm of anticancer research, a team from the University of Cambridge reported in Nature Chemical Biology (2024) that (2E)-2-Pentene-1,4-diol derivatives could selectively target cancer cell metabolism by inhibiting key enzymes in the glycolytic pathway. The study employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, leading to derivatives with improved pharmacokinetic properties and tumor-specific uptake. These findings underscore the compound's adaptability in addressing unmet needs in oncology, particularly in targeting metabolic vulnerabilities of resistant cancers.

Beyond therapeutic applications, (2E)-2-Pentene-1,4-diol has also been investigated as a chemical probe for studying protein-ligand interactions. A recent ACS Chemical Biology publication (2024) detailed its use in photoaffinity labeling experiments, where the diene moiety facilitated crosslinking with target proteins upon UV irradiation. This approach enabled the identification of novel binding partners for poorly characterized enzymes, offering insights into their biological roles and potential as drug targets. The study emphasized the compound's utility in chemical proteomics, where its modularity and reactivity can be harnessed to map interactomes with high precision.

From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure (2E)-2-Pentene-1,4-diol derivatives. A 2023 Organic Letters report described a nickel-catalyzed enantioselective allylic substitution that afforded chiral derivatives in high yields and stereoselectivity. This methodological breakthrough is particularly relevant for pharmaceutical applications, where the stereochemistry of bioactive compounds often dictates their efficacy and safety profiles.

In conclusion, recent research on (2E)-2-Pentene-1,4-diol (25073-25-0) highlights its multifaceted role in chemical biology and drug discovery. Its structural versatility, combined with emerging synthetic methodologies and biological insights, positions it as a valuable scaffold for developing novel therapeutics and research tools. Future directions may include exploring its applications in targeted drug delivery systems and as a platform for fragment-based drug design, further expanding its impact on biomedical research.